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Compound of Interest

Compound Name: 4-Methyl-2-vinylthiophene

Cat. No.: B15221590

An In-Depth Technical Guide to 4-Methyl-2-
vinylthiophene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Methyl-2-vinylthiophene, a
heterocyclic compound of interest in organic synthesis and materials science. This document
details its chemical identity, molecular structure, and outlines a potential synthetic pathway.
While specific experimental data for this compound is limited in publicly accessible literature,
this guide furnishes a theoretical framework and generalized experimental protocols based on
established chemical reactions.

Chemical Identity and Molecular Structure
CAS Number: 84548-65-2
Molecular Formula: C7HsS

Molecular Weight: 124.20 g/mol

The molecular structure of 4-Methyl-2-vinylthiophene consists of a central thiophene ring,
which is a five-membered aromatic heterocycle containing a sulfur atom. A methyl group is
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substituted at the 4-position of the thiophene ring, and a vinyl group is attached at the 2-
position.

Molecular Structure Diagram:

Caption: Molecular structure of 4-Methyl-2-vinylthiophene.

Synthesis of 4-Methyl-2-vinylthiophene

While a specific, detailed experimental protocol for the synthesis of 4-Methyl-2-vinylthiophene
is not readily available in the searched literature, a plausible and commonly employed method
would be the Wittig reaction. This reaction is a powerful tool for the formation of carbon-carbon
double bonds, converting a ketone or aldehyde to an alkene.

Proposed Synthetic Pathway: Wittig Reaction

The synthesis of 4-Methyl-2-vinylthiophene can be envisioned via the Wittig reaction, starting
from the commercially available 4-methyl-2-thiophenecarboxaldehyde.

Reaction Scheme:

4-Methyl-2-thiophenecarboxaldehyde

Wittig Reaction

Methyltriphenylphosphonium ylide

4-Methyl-2-vinylthiophene Triphenylphosphine oxide

Click to download full resolution via product page

Caption: Proposed Wittig reaction for the synthesis of 4-Methyl-2-vinylthiophene.

Generalized Experimental Protocol for Wittig Reaction

This protocol is a generalized procedure and may require optimization for the specific synthesis
of 4-Methyl-2-vinylthiophene.

Materials:
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o Methyltriphenylphosphonium bromide

e Strong base (e.g., n-butyllithium (n-BulLi), sodium hydride (NaH), or potassium tert-butoxide
(t-BuOK))

e Anhydrous solvent (e.g., tetrahydrofuran (THF) or diethyl ether)
o 4-Methyl-2-thiophenecarboxaldehyde

e Anhydrous work-up and purification reagents (e.g., saturated ammonium chloride solution,
magnesium sulfate, silica gel for column chromatography)

Procedure:
» Preparation of the Wittig Reagent (Ylide):

o In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), suspend methyltriphenylphosphonium bromide in anhydrous THF.

o Cool the suspension to 0 °C in an ice bath.

o Slowly add a solution of a strong base (e.g., n-BuLi in hexanes) dropwise with vigorous
stirring. The formation of the ylide is often indicated by a color change (typically to a deep
orange or yellow).

o Allow the mixture to stir at 0 °C for 30 minutes and then at room temperature for an
additional 1-2 hours to ensure complete formation of the ylide.

o Wittig Reaction:
o Cool the freshly prepared ylide solution back to 0 °C.

o Dissolve 4-methyl-2-thiophenecarboxaldehyde in a minimal amount of anhydrous THF and
add it dropwise to the ylide solution.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours (the reaction progress can be monitored by Thin Layer
Chromatography, TLC).
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o Work-up and Purification:

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride.

o Transfer the mixture to a separatory funnel and extract with a suitable organic solvent
(e.g., diethyl ether or ethyl acetate).

o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the
solvent under reduced pressure.

o Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., a mixture of hexanes and ethyl acetate) to obtain pure 4-Methyl-2-
vinylthiophene.

Safety Precautions: Strong bases like n-BuLi are pyrophoric and must be handled with extreme
care under an inert atmosphere. All manipulations should be performed in a well-ventilated
fume hood.

Physicochemical Data

Currently, there is a lack of publicly available, experimentally determined physicochemical data
for 4-Methyl-2-vinylthiophene. The following table summarizes the available information.
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Property Value Source
CAS Number 84548-65-2

Molecular Formula C7HsS

Molecular Weight 124.20 g/mol

Boiling Point Not available

Melting Point Not available

Density Not available

Refractive Index Not available

1H NMR Not available

13C NMR Not available

Potential Applications and Research Directions

Thiophene-containing compounds are known for their diverse biological activities and
applications in materials science. While no specific biological activities or signaling pathway
involvements have been reported for 4-Methyl-2-vinylthiophene, its structural motifs suggest
potential areas for investigation.

o Polymer Chemistry: The vinyl group makes this compound a potential monomer for the
synthesis of novel polythiophenes. Polythiophenes are a class of conducting polymers with
applications in organic electronics, such as organic light-emitting diodes (OLEDSs), organic
solar cells, and field-effect transistors. The methyl group at the 4-position could influence the
solubility and electronic properties of the resulting polymer.

o Drug Discovery: Thiophene derivatives have been reported to exhibit a wide range of
biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. 4-
Methyl-2-vinylthiophene could serve as a scaffold for the synthesis of new bioactive
molecules. The vinyl group provides a handle for further functionalization and derivatization
to explore its structure-activity relationships.

Logical Relationship of Research:
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Synthesis of
4-Methyl-2-vinylthiophene

:

Structural Characterization
(NMR, MS, etc.)

(Polymerization Studies) (Biological Activity Screening)

Development of Lead Compound for
Conducting Polymers Drug Discovery
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Caption: Logical workflow for the investigation of 4-Methyl-2-vinylthiophene.

Conclusion

4-Methyl-2-vinylthiophene is a molecule with potential for further exploration in both materials
science and medicinal chemistry. This guide has provided its fundamental chemical information
and a plausible synthetic route. Future research should focus on the successful synthesis and
thorough characterization of this compound, followed by the investigation of its polymerization
behavior and biological properties. The lack of extensive data in the current literature presents
an opportunity for novel research in these areas.

¢ To cite this document: BenchChem. [CAS number and molecular structure of 4-Methyl-2-
vinylthiophene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15221590#cas-number-and-molecular-structure-of-4-
methyl-2-vinylthiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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